
Proper Disposal Procedures for SR-4995

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SR-4995

Cat. No.: B1256982

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of SR-4995 (CAS No. 891509-95-8), a research chemical used as a potent and selective ligand

of α-β-hydrolase domain containing 5 (ABHD5) to study lipolysis. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. This

document is intended for researchers, scientists, and drug development professionals.

Disclaimer: This guide is based on publicly available safety data. Always consult the complete

Safety Data Sheet (SDS) provided by the manufacturer and your institution's Environmental

Health & Safety (EHS) office before handling or disposing of any chemical.

Hazard and Safety Data
Proper handling and disposal are informed by the chemical's properties and associated

hazards. Key data for SR-4995 are summarized below.
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Parameter Data / Information Source(s)

CAS Number 891509-95-8 [1]

Molecular Formula C₁₉H₂₁N₃O₂S

Physical Form White to beige powder

Solubility DMSO (2 mg/mL)

Storage Class 11 - Combustible Solids

Water Hazard Class
WGK 3 (Severely hazardous to

water)

Known Hazards

Data on acute toxicity, skin/eye

irritation, and carcinogenicity

are limited or unavailable.[2]

Assume it is hazardous and

handle with care.

[2][3]

Personal Protective Equipment

(PPE)

Chemical-impermeable gloves,

lab coat, safety

glasses/goggles. Handle in a

well-ventilated area or fume

hood.

[2]

Core Disposal Principle: Hazardous Waste
Management
SR-4995 is classified with a Water Hazard Class 3 (WGK 3), indicating it is severely hazardous

to water. Therefore, under no circumstances should SR-4995 or its solutions be disposed of

down the drain. It must be managed as hazardous chemical waste through your institution's

official disposal channels.

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe collection and disposal of SR-4995 waste.
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Step 1: Wear Appropriate Personal Protective
Equipment (PPE)
Before handling SR-4995 in any form (pure solid, solution, or contaminated materials), ensure

you are wearing the appropriate PPE:

Gloves: Chemical-impermeable gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Protection: A standard laboratory coat.

Step 2: Segregate and Collect Waste
Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant

disposal.

Solid Waste:

Collect unneeded or expired pure SR-4995 powder in its original container if possible.[2]

For chemically contaminated lab supplies (e.g., weigh boats, gloves, wipes), double-bag

them in clear plastic bags.[2]

Liquid Waste:

Collect solutions of SR-4995 (e.g., dissolved in DMSO) in a dedicated, leak-proof

hazardous waste container with a secure screw-on cap.[2]

The container must be made of a compatible material (e.g., polyethylene or glass for

DMSO solutions).

Do not mix SR-4995 waste with other incompatible waste streams like acids or bases.

Step 3: Label Waste Containers Correctly
Properly labeling hazardous waste is a regulatory requirement.

Attach a completed hazardous waste tag to every container.
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The label must clearly state "Hazardous Waste" and list all chemical constituents by their full

name (e.g., "SR-4995," "Dimethyl Sulfoxide"). Include the approximate concentration or

volume of each component.

Step 4: Store Waste Securely
Store waste containers in a designated Satellite Accumulation Area (SAA) while awaiting

pickup.

Keep containers tightly closed except when adding waste.[2]

Ensure secondary containment (e.g., a chemical-resistant tray or bin) is used to capture any

potential leaks.

Store in a cool, dry, and well-ventilated location away from incompatible materials.

Step 5: Arrange for EHS Pickup and Disposal
Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for your properly collected and labeled hazardous waste. EHS professionals are trained

to handle the final disposal in accordance with all federal, state, and local regulations.

Emergency Protocol: Spill Management
In the event of a spill, follow these immediate steps:

Alert Personnel: Notify colleagues in the immediate area.

Evacuate (If Necessary): For large spills or if you feel unwell, evacuate the area and contact

EHS.

Secure the Area: Prevent access to the spill area. Remove all sources of ignition.[2]

Don PPE: Wear appropriate PPE, including respiratory protection if dust is generated.

Contain and Clean:

For solid spills: Gently cover the powder with an absorbent material to avoid generating

dust. Carefully sweep the material into a suitable, sealable container for disposal.
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For liquid spills: Cover with a chemical absorbent material. Collect the absorbed material

using spark-proof tools and place it in a sealed container.

Decontaminate: Clean the spill area thoroughly.

Dispose of Cleanup Materials: Treat all cleanup materials as hazardous waste and dispose

of them according to the procedures outlined above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of SR-4995 and

associated materials.
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SR-4995 Disposal Decision Workflow

Waste Generated
(SR-4995 or Contaminated Material)

Is the waste solid or liquid?

Solid Waste
(Unused reagent, contaminated

wipes, gloves, etc.)

Solid

Liquid Waste
(e.g., SR-4995 in DMSO solution)

Liquid

Collect in designated,
sealed, and labeled solid

hazardous waste container.

Collect in designated,
sealed, and labeled liquid

hazardous waste container.

Store container in
secondary containment within a

Satellite Accumulation Area (SAA).

Contact EHS for
hazardous waste pickup.

Compliant Disposal
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Caption: Decision workflow for proper segregation and disposal of SR-4995 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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